Cas no 1094107-96-6 (3-oxo-3,4-dihydro-2H-1,4-benzothiazine-7-carboxylic acid)

• Product Name: 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-7-carboxylic acid
• CAS No: 1094107-96-6
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• MDL: MFCD24484189
• CID: 4571089
• PubChem ID: 68475223
• Update Time: 2025-05-24

3-oxo-3,4-dihydro-2H-1,4-benzothiazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-3,4-dihydro-2h-1,4-benzothiazine-7-carboxylic Acid
• 2H-1,4-Benzothiazine-7-carboxylic acid, 3,4-dihydro-3-oxo-
• 3-Oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-7-carboxylic acid
• BXW
• 1094107-96-6
• WS-02969
• EN300-216353
• Q27458570
• AKOS023563048
• Z1508957209
• 3-oxo-4H-1,4-benzothiazine-7-carboxylic acid
• SCHEMBL3006703
• CS-0139224
• MFCD24484189
• D85482
• 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-7-carboxylicacid
• 3-oxo-2,4-dihydro-1,4-benzothiazine-7-carboxylic acid
• 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-7-carboxylic acid

• MDL： MFCD24484189
• Inchi： 1S/C9H7NO3S/c11-8-4-14-7-3-5(9(12)13)1-2-6(7)10-8/h1-3H,4H2,(H,10,11)(H,12,13)
• InChI Key： PMIQHWMFUZMWOX-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(O)=O)=CC=C2NC(=O)C1

Computed Properties

• Exact Mass: 209.01466426g/mol
• Monoisotopic Mass: 209.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.7Ų

3-oxo-3,4-dihydro-2H-1,4-benzothiazine-7-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 3-oxo-3,4-dihydro-2H-1,4-benzothiazine-7-carboxylic acid

3-Oxo-3,4-Dihydro-2H-1,4-Benzothiazine-7-Carboxylic Acid (CAS No. 1094107-96-6)

The compound 3-Oxo-3,4-Dihydro-2H-1,4-Benzothiazine-7-Carboxylic Acid (CAS No. 1094107-96-6) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiazines, which are heterocyclic aromatic compounds with a fused benzene ring and a thiazine ring. The presence of the oxo group at position 3 and the carboxylic acid group at position 7 imparts distinct chemical and biological properties to this molecule.

Recent studies have highlighted the potential of benzothiazine derivatives in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The 3-Oxo substitution in this compound is believed to enhance its reactivity and bioavailability, making it a promising candidate for further research. Additionally, the carboxylic acid group at position 7 provides opportunities for functionalization, enabling the creation of derivatives with tailored pharmacokinetic profiles.

One of the most intriguing aspects of 3-Oxo-3,4-Dihydro-2H-1,4-Benzothiazine-7-Carboxylic Acid is its ability to participate in various chemical reactions, such as cyclization and condensation reactions. These reactions can lead to the formation of complex molecular architectures with potential applications in materials science and biotechnology. For instance, researchers have explored the use of this compound in the synthesis of novel polymers and biomaterials with enhanced mechanical and thermal properties.

In terms of synthesis, this compound can be prepared through a variety of methods, including oxidative coupling reactions and ring-closing metathesis. The choice of synthetic pathway depends on the desired purity and scalability of the process. Recent advancements in catalytic methods have made it possible to achieve higher yields and better control over the stereochemistry of the product.

The biological activity of 3-Oxo-3,4-Dihydro-2H-1,4-Benzothiazine-7-Carboxylic Acid has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its potent anti-inflammatory effects, which are attributed to its ability to inhibit key inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-kB (nuclear factor kappa B). Furthermore, this compound has shown promising results in antioxidant assays, suggesting its potential as a natural or synthetic supplement for combating oxidative stress-related diseases.

Another area where this compound has shown promise is in its application as a precursor for drug delivery systems. The benzothiazine ring serves as a versatile scaffold for attaching targeting ligands or drug molecules, enabling the development of targeted therapies with improved efficacy and reduced side effects.

In conclusion, 3-Oxo-3,4-Dihydro